Cas no 4485-57-8 (2-BUTENOIC ACID, 4-FLUORO-)
2-BUTENOIC ACID, 4-FLUORO- structure
Product Name:2-BUTENOIC ACID, 4-FLUORO-
CAS No:4485-57-8
MF:C4H5FO2
MW:104.079704999924
CID:3255732
PubChem ID:6434807
Update Time:2025-04-21
2-BUTENOIC ACID, 4-FLUORO- Chemical and Physical Properties
Names and Identifiers
-
- 2-BUTENOIC ACID, 4-FLUORO-
- 4-fluorocrotonic acid
- CS-0146915
- 4485-57-8
- (2E)-4-fluorobut-2-enoic acid
- AKOS006376696
- (2E)-4-fluoro-2-butenoic acid
- EN300-1574386
- (2E)-4-fluorobut-2-enoic acid, E
- SCHEMBL24950
- DB-130818
- starbld0032722
- AT12709
- 4-fluorobut-2-enoic acid
- (E)-4-fluorobut-2-enoic Acid
- SCHEMBL24951
- 843-089-9
- VLPAEVHYNQOJRT-OWOJBTEDSA-N
- EN300-149758
- 37759-72-1
-
- Inchi: 1S/C4H5FO2/c5-3-1-2-4(6)7/h1-2H,3H2,(H,6,7)
- InChI Key: VLPAEVHYNQOJRT-UHFFFAOYSA-N
- SMILES: C(O)(=O)C=CCF
Computed Properties
- Exact Mass: 104.02735756Da
- Monoisotopic Mass: 104.02735756Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 7
- Rotatable Bond Count: 2
- Complexity: 87.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 37.3Ų
2-BUTENOIC ACID, 4-FLUORO- Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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